4,4',4''-(Pyrimidine-2,4,6-triyl)tribenzaldehyde
Overview
Description
4,4',4''-(Pyrimidine-2,4,6-triyl)tribenzaldehyde is a useful research compound. Its molecular formula is C25H16N2O3 and its molecular weight is 392.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Charge-Cumulated Hetarenes
The study by Schmidt and Hetzheim (1997) on (pyrimidin-2,4,6-triyl)-tris-hetarenium salts, derived from 2,4,6-trichloropyrimidine, offers insights into their unique properties. These compounds, stabilized with tetraphenylborate or iodide, exhibit charge-transfer complexes and demonstrate negative solvatochromism effects (Schmidt & Hetzheim, 1997).
Optical and Sensor Properties of Pyrimidine Derivatives
Muraoka, Obara, and Ogawa (2016) synthesized 2,4,6-tri(5-aryl-2-thienyl)pyrimidines with a D–π–A system, revealing their potential in optical applications. These molecules show distinct absorption and emission wavelengths, influenced by the donor effect of terminal aryl groups. Some derivatives exhibit strong fluorosolvatochromic properties and proton-sensibility, suggesting their use as polarity or proton sensors (Muraoka, Obara, & Ogawa, 2016).
Photolyase Enzymes and DNA Repair
Kim et al. (1994) characterized (6-4) photoproduct DNA photolyase, which targets pyrimidine photoproducts in DNA. This enzyme, crucial in DNA repair, operates with a peak action spectrum at 400 nm and facilitates the conversion of photoproducts to unmodified bases, possibly via an oxetane intermediate (Kim et al., 1994).
Applications in Agriculture and Horticulture
Grossmann (1990) discusses the use of plant growth retardants, including pyrimidine derivatives, in physiological research. These retardants, as inhibitors of specific cytochrome P-450 dependent monooxygenases, provide valuable insights into the regulation of terpenoid metabolism in plants, impacting cell division and senescence (Grossmann, 1990).
Applications in Organic Electronics
Yin et al. (2016) synthesized pyrimidine-containing star-shaped compounds, demonstrating their use in organic electronics. These compounds, with intramolecular and intermolecular hydrogen bonds, exhibited high electron mobility and potential for use in organic light-emitting devices (Yin et al., 2016).
Properties
IUPAC Name |
4-[2,6-bis(4-formylphenyl)pyrimidin-4-yl]benzaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H16N2O3/c28-14-17-1-7-20(8-2-17)23-13-24(21-9-3-18(15-29)4-10-21)27-25(26-23)22-11-5-19(16-30)6-12-22/h1-16H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXLYDSYKOVELCW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=O)C2=CC(=NC(=N2)C3=CC=C(C=C3)C=O)C4=CC=C(C=C4)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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